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Compound of Interest

Compound Name: 2-Iodo-6-methoxypyrazine

Cat. No.: B1313075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 2-Iodo-6-methoxypyrazine (CAS No: 58139-03-0). Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing exposure risks.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Iodo-6-methoxypyrazine is a hazardous substance that requires careful handling. Based on

its hazard classifications, the following personal protective equipment is mandatory.

Hazard Summary:

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.

Skin Irritation, Category 2 (H315): Causes skin irritation.

Serious Eye Damage, Category 1 (H318): Causes serious eye damage.

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause

respiratory irritation.

Pictograms:

Corrosion
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Exclamation Mark

Signal Word: Danger

Personal Protective Equipment (PPE) Requirements
PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[1][2]

Prevents skin contact, which

can lead to irritation. Always

inspect gloves before use.

Body Protection
Chemical-resistant lab coat or

coveralls.[3]

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][4] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[1]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.

2. Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 2-Iodo-6-methoxypyrazine is crucial for safety.

2.1. Preparation and Engineering Controls

Ventilation: All handling, including weighing and transferring, must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1][4]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.
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Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-

sparking tools and explosion-proof equipment where necessary.[5][6]

2.2. Handling the Chemical

Inspection: Upon receipt, inspect the container for any damage or leaks.[4]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as

specified in the table above.

Transfer: When transferring the solid, use caution to avoid creating dust.

Procedure: Conduct all experimental procedures within the chemical fume hood with the

sash at the lowest practical height.[1]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling.[4][7]

2.3. Spill Procedures

Evacuation: In the event of a spill, evacuate all non-essential personnel from the area.[4]

Ventilation: Ensure the area is well-ventilated, and if safe to do so, increase ventilation to the

fume hood.[4]

Containment: Absorb the spill with an inert, non-combustible material like sand or

vermiculite.[4]

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a labeled, sealed container for hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the

cleaning materials as hazardous waste.[8]

3. Disposal Plan

Proper disposal of 2-Iodo-6-methoxypyrazine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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3.1. Waste Collection

Segregation: Halogenated organic waste must be collected separately from non-halogenated

waste.[1]

Container: Use a designated, properly labeled hazardous waste container. The container

must be in good condition, compatible with the chemical, and have a secure lid.[1][8]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "2-Iodo-6-methoxypyrazine".[4]

3.2. Waste Storage

Location: Store the waste container in a designated satellite accumulation area near the

point of generation.[8]

Conditions: Keep the container tightly closed in a cool, dry, and well-ventilated area, away

from incompatible materials.[4][7][8]

Secondary Containment: It is recommended to store hazardous waste containers in

secondary containment to mitigate potential leaks.[8]

3.3. Final Disposal

Professional Disposal: Arrange for a licensed professional hazardous waste disposal service

to collect and manage the waste.[4]

Prohibition: Never dispose of 2-Iodo-6-methoxypyrazine down the drain or in regular trash.

[4]

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing and drying, the

original label should be defaced or removed before the container can be disposed of as

regular trash.[8]

Workflow for Safe Handling of 2-Iodo-6-methoxypyrazine
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Caption: Workflow for handling 2-Iodo-6-methoxypyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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